Ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate

• CAS No.: 40559-90-8
• Molecular Formula: C12H12N2O5S
• Molecular Weight: 296.30 g/mol
• IUPAC Name: ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate
• InChI: InChI=1S/C12H12N2O5S/c1-3-18-12(15)11(8-13)14-19-20(16,17)10-6-4-9(2)5-7-10/h4-7H,3H2,1-2H3
• InChI Key: VZCUEBMBHOCUAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NOS(=O)(=O)C1=CC=C(C=C1)C)C#N

Description

Ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate is a useful research compound. Its molecular formula is C12H12N2O5S and its molecular weight is 296.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In ethyl acetate (50 ml) are dissolved ethyl 2-hydroxyimino-2-cyanoacetate (7.1 g) and triethylamine (7.0 ml). To the solution is added p-toluenesulfonyl chloride (9.5 g) with stirring under ice-cooling, and the mixture is stirred for 2 hours and allowed to stand overnight. The reaction mixture is filtered and the filtrate is concentrated. To the residue is added cyclohexane and the resulting crystals are separated by filtration and dried to give ethyl 2-(p-toluenesulfonyloxyimino)-2-cyanoacetate (13.9 g), melting point: 84°-87° C.